4-Ethyl-2-(1-piperidinylsulfonyl)phenyl methyl ether

• Molecular Formula: C14H21NO3S
• Molecular Weight: 283.39 g/mol
• IUPAC Name: 1-(5-ethyl-2-methoxyphenyl)sulfonylpiperidine
• InChI: InChI=1S/C14H21NO3S/c1-3-12-7-8-13(18-2)14(11-12)19(16,17)15-9-5-4-6-10-15/h7-8,11H,3-6,9-10H2,1-2H3
• InChI Key: LXRCRRBLBHBZHC-UHFFFAOYSA-N
• SMILES: CCC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCCCC2

Description

4-Ethyl-2-(1-piperidinylsulfonyl)phenyl methyl ether, commonly known as EPPS, is a chemical compound that has gained significant attention in scientific research due to its unique properties. EPPS is a sulfonated compound that is commonly used as a buffer in biological research. It is highly soluble in water and has a neutral pH, making it an ideal buffer for biological applications.

Mechanism of Action

The mechanism of action of EPPS is not fully understood, but it is believed to interact with the hydrophobic regions of proteins, stabilizing their structure and preventing denaturation. EPPS has also been shown to interact with lipid membranes, altering their properties and enhancing the activity of membrane proteins.
Biochemical and Physiological Effects:
EPPS has been shown to have a number of biochemical and physiological effects. It has been shown to improve the solubility and stability of proteins, enhance the activity of membrane proteins, and alter the properties of lipid membranes. EPPS has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of EPPS is its ability to stabilize proteins and other biological molecules, making it an ideal buffer for protein purification and crystallization. EPPS is also highly soluble in water and has a neutral pH, making it an ideal buffer for biological applications. However, EPPS has some limitations, including its relatively high cost and the fact that it may interfere with some assays.

Future Directions

There are a number of future directions for research on EPPS. One area of research is the development of new EPPS derivatives with improved properties, such as increased solubility or enhanced activity. Another area of research is the study of EPPS in vivo, to better understand its physiological effects and potential therapeutic applications. Finally, EPPS may have applications in the development of new drugs or drug delivery systems, due to its ability to stabilize proteins and other biological molecules.

Synthesis Methods

EPPS can be synthesized using a variety of methods, including the reaction of 4-ethyl-2-nitrophenol with piperidine and sodium sulfite. The reaction is typically carried out in a solvent such as ethanol or methanol, and the product is isolated through filtration and recrystallization.

Scientific Research Applications

EPPS has been extensively used in scientific research due to its ability to stabilize proteins and other biological molecules. It has been shown to improve the solubility and stability of proteins, making it an ideal buffer for protein purification and crystallization. EPPS has also been used in the study of membrane proteins, where it has been shown to stabilize and enhance the activity of these proteins.